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Compound of Interest

Compound Name: Trichloromelamine

CAS No.: 12379-38-3

Cat. No.: B080692

Get Quote

Technical Guide Series: Advanced Chloramines

Executive Summary & Scientific Context
Trichloromelamine (TCM) represents a critical subclass of N-chloramines, functioning as a

high-density reservoir of active chlorine.[1][2] Unlike elemental chlorine (

) or unstable hypochlorite solutions, TCM offers a solid-state, kinetically controlled release of
hypochlorous acid (HOCl).[1][2]

For the research scientist, the value of TCM lies in its high active chlorine content relative to its

molecular weight, making it a potent oxidative agent in organic synthesis and a benchmark

biocide in formulation science.[1][2] This guide moves beyond basic property listing to explore

the stoichiometric implications of its molecular structure, hydrolysis kinetics, and validated

handling protocols.[1][2]

Physicochemical Core: Formula, Weight, and
Stoichiometry[1][2]
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Molecular Identity[1][2]
IUPAC Name:

-trichloro-1,3,5-triazine-2,4,6-triamine[1][2][3][4]

CAS Registry Number: 7673-09-8 (Primary)[1][2][4][5]

Molecular Formula:

[1][2][3][4][5]

Molecular Weight & Stoichiometric Precision
Accurate dosing in synthesis and biocidal applications requires precise molecular weight

calculations based on standard atomic weights (

).[1][2]

Component Count
Atomic Mass (
g/mol )

Total Mass
Contribution

Carbon (C) 3 12.011 36.033

Hydrogen (H) 3 1.008 3.024

Chlorine (Cl) 3 35.45 106.35

Nitrogen (N) 6 14.007 84.042

Total MW 229.45 g/mol

Structural Integrity and Active Chlorine
The efficacy of TCM is dictated by the lability of the N-Cl bonds.[1][2] In the 1,3,5-triazine core,

the electron-withdrawing nature of the ring nitrogen atoms stabilizes the external N-chlorinated

amine groups, allowing for a controlled release mechanism.[1][2]

Theoretical Active Chlorine Calculation: In N-halamine chemistry, "Active Chlorine" quantifies

the oxidizing capacity.[1][2] Since each
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accepts 2 electrons to become

, it is equivalent to one molecule of

.[1][2]

Weight % of Cl:

[1][2]

Active Chlorine %:

[1][2]

Note: Commercial grades typically assay at 85-90% active chlorine due to synthesis

byproducts.[1][2]

Structural Visualization
The following diagram illustrates the

symmetry of the molecule (idealized) and the critical N-Cl sites responsible for its reactivity.
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Figure 1: Molecular Connectivity of Trichloromelamine (C3H3Cl3N6)
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Synthesis & Production Logic
Causality in Experimentation: The synthesis of TCM is a delicate balance between chlorination

efficiency and the prevention of runaway hydrolysis or ring cleavage.[1][2]

The Buffered Suspension Method
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Direct chlorination of melamine in unbuffered water leads to pH drops that destabilize the

product.[1][2] The industry-standard approach utilizes a calcium hydroxide buffer to maintain a

slightly alkaline environment, ensuring the stability of the N-Cl bond during formation.[1][2]

Protocol Summary:

Slurry Preparation: Suspend Melamine (1 eq) in water at

.

Buffering: Add Calcium Hydroxide (

) to neutralize HCl byproducts.

Chlorination: Introduce

gas slowly.[1][2] The reaction is exothermic; temperature control

is critical to prevent nitrogen trichloride (

) formation (explosive hazard).[1][2]

Filtration: The product precipitates as a fine powder.[1][2] Wash with cold water to remove

calcium chloride salts.[1][2]

Reaction Mechanism: Hydrolysis & Release
For drug development professionals utilizing TCM as a biocidal intermediate, understanding the

release kinetics is vital.[1][2] TCM does not act by contact alone; it functions as a reservoir for

Hypochlorous Acid (HOCl).[1][2]

Hydrolysis Equilibrium
The hydrolysis is a stepwise reversible reaction.[1][2] In aqueous solution, TCM exists in

equilibrium with its mono- and di-chloro derivatives and free HOCl.[1][2]

This equilibrium is pH-dependent.[1][2] At neutral to slightly acidic pH (5-7), the formation of

HOCl is favored, maximizing biocidal activity.[1][2] At high pH (>9), the N-Cl bond is stabilized,

retarding release.[1][2]
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Figure 2: Stepwise Hydrolysis Mechanism of Trichloromelamine
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Analytical Characterization Protocols
Trustworthiness in data comes from rigorous validation.[1][2] The following protocols are self-

validating systems for confirming the identity and purity of TCM.

Iodometric Titration (Gold Standard for Purity)
Objective: Quantify the active chlorine content to determine purity (

).[1][2][5]

Reagents:

Glacial Acetic Acid[1][2][3][5]

Potassium Iodide (KI) crystals (excess)[1][2]

0.1 N Sodium Thiosulfate (

) standard solution[1][2]

Starch indicator[1][2]

Procedure:

Weigh accurately ~0.2g of TCM sample.[1][2]
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Dissolve in 50 mL distilled water + 5 mL glacial acetic acid.

Add ~2g KI.[1][2] Solution turns deep brown (liberation of

).[1][2]

Mechanism:[1][2][6]

[1][2]

Titrate with 0.1 N Thiosulfate until pale yellow.

Add starch (turns blue). Continue titration until colorless.

Calculation:

[1][2]

Spectroscopic Identification[1][2]
IR Spectroscopy (ATR): Look for the characteristic triazine ring breathing mode at ~810

and the quadrant stretching at ~1550

.[1][2] The N-Cl stretch typically appears in the 600-750

region, distinct from the N-H stretches of pure melamine.[1][2]

UV-Vis: In aqueous buffer, TCM shows absorption maxima distinct from melamine, typically

shifting based on the degree of chlorination.[1][2]

Safety & Handling (The "Oxidizer" Protocol)
As a Senior Scientist, safety is not a checkbox but a parameter of the experiment.

Hazard Class: Oxidizer (Class 5.1).[1][2]

Incompatibility: Never mix with ammonia, amines, or reducing agents.[1][2] The reaction is

violent and can generate hydrazine derivatives or explosive

.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://patentimages.storage.googleapis.com/21/50/51/2810a910d8d898/EP0239121A1.pdf
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://cameochemicals.noaa.gov/chemical/21154
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Stability: TCM decomposes at

, but autocatalytic decomposition can occur at lower temperatures if contaminated with
organic material.[1][2]

Storage: Store at

(refrigerated) to maintain active chlorine titer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trichloromelamine: Physicochemical Profiling and
Application Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080692/docs#trichloromelamine-physicochemical-
profiling-and-application-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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